Cas no 393-37-3 (4-Bromo-1-fluoro-2-(trifluoromethyl)benzene)

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromo, fluoro, and trifluoromethyl functional groups. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. This compound is commonly utilized in the development of fluorinated bioactive molecules, offering precise control over molecular properties. Its stability under standard conditions ensures reliable handling and storage for synthetic workflows.
4-Bromo-1-fluoro-2-(trifluoromethyl)benzene structure
393-37-3 structure
Product Name:4-Bromo-1-fluoro-2-(trifluoromethyl)benzene
CAS No:393-37-3
MF:C7H3BrF4
MW:242.996335268021
MDL:MFCD00042493
CID:37192
PubChem ID:24878962
Update Time:2025-10-06

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-fluorobenzotrifluoride
    • 2-FLUORO-5-BROMO BENZOTRIFLUORIDE
    • 2-Bromo-5-fluorobenzotrifluoride
    • 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene
    • 5-Bromo-α,α,α,2-tetrafluorotoluene
    • 2-Fluoro-5-bromobenzotrifluoride
    • AKOS005258449
    • CS-W014137
    • EN300-92091
    • InChI=1/C7H3BrF4/c8-4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
    • AC-4117
    • SY005472
    • MFCD00042493
    • AM20060390
    • B2872
    • J-516928
    • Benzene, 4-bromo-1-fluoro-2-(trifluoromethyl)-
    • DTXSID10371278
    • PS-7548
    • 5-bromo-2-fluoro-benzotrifluoride
    • SCHEMBL690073
    • AJLIJYGWAXPEOK-UHFFFAOYSA-
    • 1-BROMO-4-FLUORO-3-(TRIFLUOROMETHYL)BENZENE
    • 4-Fluoro-3-trifluoromethylbromobenzene
    • 5-Bromo-alpha,alpha,alpha,2-tetrafluorotoluene
    • 393-37-3
    • 4-bromo-1-fluoro-2-(trifluoromethyl)-benzene
    • FT-0615183
    • 4-Chluoro-2-bromotoluene
    • 5-bromo-2-fluoro-(trifluoromethyl)benzene
    • 5-Bromo-2-fluorobenzotrifluoride, 97%
    • AB01925
    • 4-bromo-1-fluoro-2-trifluoromethyl-benzene
    • 642-871-5
    • DTXCID20322312
    • MDL： MFCD00042493
    • Inchi： 1S/C7H3BrF4/c8-4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
    • InChI Key： AJLIJYGWAXPEOK-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(C(F)(F)F)=C1)F
    • BRN： 2643550

Computed Properties

  • Exact Mass: 241.93500
  • Monoisotopic Mass: 241.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.72 g/mL at 25 °C(lit.)
  • Boiling Point: 147°C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.462(lit.)
  • Water Partition Coefficient: Soluble in water 700 g/L (20°C)
  • PSA: 0.00000
  • LogP: 3.60700
  • Solubility: Not available

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene Security Information

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene Pricemore >>

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4-Bromo-1-fluoro-2-(trifluoromethyl)benzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:393-37-3)4-fluoro-3-trifluoromethylbromobenzene
Order Number:sfd1321
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:393-37-3)4-Bromo-1-fluoro-2-(trifluoromethyl)benzene
Order Number:A6586
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):166.0/328.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:393-37-3)4-fluoro-3-trifluoromethylbromobenzene
sfd1321
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:393-37-3)4-Bromo-1-fluoro-2-(trifluoromethyl)benzene
A6586
Purity:99%/99%
Quantity:500g/1kg
Price ($):166.0/328.0
Email